2-(4-Ethoxybenzoyl)-6-methylpyridine

• IUPAC Name: (4-ethoxyphenyl)-(6-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C15H15NO2/c1-3-18-13-9-7-12(8-10-13)15(17)14-6-4-5-11(2)16-14/h4-10H,3H2,1-2H3
• InChI Key: OAFFVUCYCXTMSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CC=CC(=N2)C
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID201241453
• Molecular Weight: 241.28 g/mol
• CAS RN: 1187169-97-6

Description

2-(4-Ethoxybenzoyl)-6-methylpyridine, also known as EMBI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EMBI belongs to the class of pyridine derivatives and has a molecular weight of 255.3 g/mol.

Scientific Research Applications

• Chemical Synthesis and Structural Analysis :

  • The reaction of certain aminopyridines with other chemical agents has been explored for synthesizing new derivatives of quinazolines and other compounds. For instance, reactions involving 2-amino-6-methylpyridine have led to the formation of quinazoline derivatives (Yokoyama, Shibata, Fujii, & Iwamoto, 1975).
  • Studies on the molecular and crystal structure of organic acid-base salts derived from 2-amino-6-methylpyridine have been conducted, providing insights into their ionic nature and supramolecular architectures (Thanigaimani, Khalib, Arshad, Razak, & Sivajeyanthi, 2015).

• Catalysis and Reaction Mechanisms :

  • Research into the synthesis and characterization of certain phenol derivatives involving 2-amino-6-methylpyridine has been conducted, with findings useful in understanding reaction mechanisms and yields (Linsha, 2015).
  • The hydrodesulfurization of certain thiophenes and the hydrodenitrogenation of 2-methylpyridine have been studied, shedding light on the inhibitory effects of N-containing molecules in these processes (Egorova & Prins, 2004).

• Material Science and Engineering :

  • The potential use of 4-ethoxy-2-methylpyridine as an electrolyte additive in dye-sensitized solar cells has been explored. Its effects on cell performance and the underlying mechanism were examined through electrochemical and spectral measurements (Yin, Tan, Zhang, Weng, Xiao, Zhou, Li, & Lin, 2008).
  • The synthesis and characterisation of alkylaluminium benzimidazolates, including 2-(benzimidazol-2-yl)-6-methylpyridine, for use in the ring-opening polymerisation of ε-caprolactone, have been documented. These findings are significant for polymer science and engineering applications (Shen, Huang, Zhang, Hao, Sun, & Redshaw, 2010).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-methoxybenzoyl chloride , are known to react with carboxylic acids, alcohols, and amines to yield respective carboxylic anhydrides, esters, and amides . This suggests that 2-(4-Ethoxybenzoyl)-6-methylpyridine may interact with similar biological targets.

Mode of Action

Based on the behavior of structurally similar compounds, it can be inferred that it may interact with its targets through nucleophilic addition-elimination mechanisms . This involves the compound forming a covalent bond with its target, leading to changes in the target’s structure and function.

Biochemical Pathways

Given its potential to form covalent bonds with biological targets, it could potentially affect a wide range of biochemical pathways, particularly those involving carboxylic acids, alcohols, and amines .

Pharmacokinetics

Similar compounds like 4-methoxybenzoyl chloride have been shown to have a half-life of less than 5 to 30 minutes in liver microsomes of various species , suggesting that 2-(4-Ethoxybenzoyl)-6-methylpyridine may also be rapidly metabolized and excreted.